![molecular formula C10H10F2O3 B064093 4-(Difluoromethoxy)-3-ethoxybenzaldehyde CAS No. 162401-73-2](/img/structure/B64093.png)
4-(Difluoromethoxy)-3-ethoxybenzaldehyde
Overview
Description
4-(Difluoromethoxy)-3-ethoxybenzaldehyde (4-DMF-3-EA) is an organic compound that has recently been studied for its potential applications in a variety of scientific research areas. 4-DMF-3-EA is a colorless liquid with a boiling point of 156 °C and a melting point of -80 °C. It is a volatile organic compound that is widely used as a reagent in organic synthesis. In addition, 4-DMF-3-EA has been found to have potential uses in drug design and development, as well as in biochemistry and physiology.
Scientific Research Applications
Vibrational Relaxation in Benzaldehyde Mixtures : A study focused on the molecular interaction in binary mixtures involving benzaldehyde derivatives, including 4-ethoxybenzaldehyde, analyzing vibrational relaxation using Raman spectroscopy. This research is relevant to understanding the molecular interactions in systems containing similar compounds like 4-(Difluoromethoxy)-3-ethoxybenzaldehyde (Ramakrishnan et al., 2009).
Vibrational Dynamics of Benzaldehyde Derivatives : Another study explored the vibrational dynamics of 4-ethoxybenzaldehyde among other derivatives, using INS spectroscopy and DFT calculations. This research provides insights into the structural and dynamic properties of similar benzaldehyde compounds (Ribeiro-Claro et al., 2021).
Regioselective Electrophilic Substitution : A study on 3,4,5-trimethoxybenzaldehyde derivatives examined their behavior under electron transfer conditions, which could be relevant for understanding the chemical behavior of this compound in similar contexts (Azzena et al., 1992).
Hydrogen Bonds in Liquid Benzaldehyde : Research on 4-ethoxybenzaldehyde identified the presence of C−H···O intermolecular hydrogen bonds in the liquid phase, using spectroscopic techniques. This can be crucial for understanding similar hydrogen bonding phenomena in this compound (Marques et al., 2001).
Crystal Structure of Benzaldehyde Derivatives : A study on the crystal structure of compounds derived from 4-ethoxybenzaldehyde can provide insights into the crystallographic aspects of similar compounds like this compound (Shi et al., 2008).
Intermolecular Interactions in Benzaldehyde Derivatives : Research on 4-methoxybenzaldehyde investigated its structural and electronic properties, which could be analogous to those of this compound (Ghalla et al., 2018).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(difluoromethoxy)-3-ethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O3/c1-2-14-9-5-7(6-13)3-4-8(9)15-10(11)12/h3-6,10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYRYHZYEFPCQIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00351206 | |
Record name | 4-(difluoromethoxy)-3-ethoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00351206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
162401-73-2 | |
Record name | 4-(difluoromethoxy)-3-ethoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00351206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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